6-(4-methylphenyl)-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 6-(4-methylphenyl)-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C17H17N3O2/c1-10(2)20-16-14(9-18-20)13(17(21)22)8-15(19-16)12-6-4-11(3)5-7-12/h4-10H,1-3H3,(H,21,22)
• InChI Key: JFJBTWMEPMYGPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(C=NN3C(C)C)C(=C2)C(=O)O
• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol
• CAS RN: 924213-53-6

Description

6-(4-methylphenyl)-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. This compound is a pyrazolo[3,4-b]pyridine derivative and has been studied extensively for its pharmacological properties.

Scientific Research Applications

Antibacterial Properties

A study demonstrated the synthesis of various 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids, including compounds structurally related to the one . These compounds were evaluated for their antibacterial activities, and some exhibited good antibacterial properties (Maqbool et al., 2014).

Structural and Vibrational Studies

Theoretical and experimental investigations have been conducted on the structure and vibrational spectra of related pyrazolopyridine compounds. These studies provide insights into the molecular structure, tautomeric forms, and intermolecular interactions, which are crucial for understanding the chemical behavior and potential applications of these compounds (Bahgat et al., 2009).

Synthesis and Functionalization Reactions

Research on the functionalization reactions of pyrazole-3-carboxylic acid derivatives has led to the development of various compounds with potential biological activities. These studies highlight the versatility of pyrazolopyridine compounds in synthetic organic chemistry (Yıldırım et al., 2005).

Catalytic Applications

The catalytic application of pyridinium salts in the synthesis of pyranopyrazole derivatives demonstrates the potential of pyrazolopyridine compounds in facilitating green and efficient chemical syntheses (Moosavi‐Zare et al., 2016).

Molecular Docking and Screening

Novel pyridine and fused pyridine derivatives, including those related to pyrazolopyridine, have been synthesized and subjected to in silico molecular docking screenings. These studies aim to discover compounds with potential antimicrobial and antioxidant activities, showcasing the chemical's relevance in drug discovery (Flefel et al., 2018).